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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Decanol-d21 is a deuterated isotopologue of 1-decanol, a straight-chain fatty alcohol. In this

molecule, 21 of the 22 hydrogen atoms have been replaced with deuterium, a stable isotope of

hydrogen. This isotopic labeling makes 1-Decanol-d21 a valuable tool in various research

applications, including metabolic studies, reaction mechanism elucidation, and as an internal

standard in mass spectrometry-based analyses. Understanding its physical properties is crucial

for its appropriate handling, application, and for the interpretation of experimental results.

This technical guide provides a summary of the known physical properties of 1-Decanol-d21.

Due to the limited availability of specific experimental data for the deuterated form, this guide

also includes the well-documented physical properties of its non-deuterated counterpart, 1-

decanol, for comparative purposes. Furthermore, detailed experimental protocols for

determining key physical properties are provided to aid researchers in generating data for this

and similar compounds.

Core Physical Properties
The substitution of hydrogen with deuterium leads to a slight increase in molecular weight,

which can subtly influence physical properties such as density, boiling point, and melting point.

While specific experimental values for 1-Decanol-d21 are not readily available in the literature,

the properties of 1-decanol serve as a reliable reference.
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Table 1: Comparison of Physical Properties of 1-Decanol-d21 and 1-Decanol

Property
1-Decanol-d21
(CD₃(CD₂)₉OH)

1-Decanol (CH₃(CH₂)₉OH)

CAS Number 110510-78-6[1] 112-30-1

Molecular Formula C₁₀HD₂₁O[1] C₁₀H₂₂O[2]

Molecular Weight 179.41 g/mol [1] 158.28 g/mol [3]

Physical Form Liquid (at room temperature)

Colorless to light yellow

viscous liquid or waxy solid[4]

[5]

Melting Point

Not explicitly reported;

expected to be slightly different

from 1-decanol.

5-7 °C[2][6]

Boiling Point

Not explicitly reported;

expected to be slightly higher

than 1-decanol.

231-232.9 °C[2][4][7]

Density

Not explicitly reported;

expected to be slightly higher

than 1-decanol.

0.829 g/mL at 25 °C[2][6]

Refractive Index

Not explicitly reported;

expected to be slightly different

from 1-decanol.

n20/D 1.437[2]

Note on Deuteration Effects: The increase in mass due to deuterium substitution typically leads

to a slight increase in the boiling point and density of a compound. The effect on the melting

point is less predictable and can either increase or decrease depending on changes in crystal

packing. The refractive index is also expected to show minor deviations.

Experimental Protocols
Accurate determination of the physical properties of 1-Decanol-d21 requires precise

experimental procedures. The following are detailed methodologies for key experiments.
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Determination of Melting Point
Given that 1-decanol has a melting point near room temperature and can exist as a waxy solid,

the capillary method is suitable.

Methodology: Capillary Melting Point Determination

Sample Preparation:

Ensure the 1-Decanol-d21 sample is crystalline. If it is a liquid at room temperature, it will

need to be cooled to induce solidification.

Finely powder a small amount of the solidified sample.

Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Apparatus:

A calibrated melting point apparatus with a heating block and a means of observing the

sample.

A calibrated thermometer or temperature probe.

Procedure:

Place the capillary tube containing the sample into the heating block of the melting point

apparatus.

Heat the block at a moderate rate until the temperature is approximately 10-15 °C below

the expected melting point of 1-decanol (around 5-7 °C).

Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium.

Record the temperature at which the first droplet of liquid appears (the onset of melting).

Record the temperature at which the last solid crystal melts (the completion of melting).

The range between these two temperatures is the melting range. For a pure substance,

this range should be narrow.
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Determination of Boiling Point
Due to the relatively high boiling point of 1-decanol, a distillation-based method or a sealed

capillary method in a high-temperature bath is appropriate.

Methodology: Distillation Method

Apparatus:

A micro-distillation apparatus, including a small distilling flask, a condenser, a receiving

flask, and a calibrated thermometer.

A heating mantle or oil bath for uniform heating.

Boiling chips.

Procedure:

Place a small volume (e.g., 5-10 mL) of 1-Decanol-d21 into the distilling flask along with a

few boiling chips to ensure smooth boiling.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm of the distilling flask to accurately measure the temperature of the

vapor that is in equilibrium with the liquid.

Begin heating the flask gently.

Record the temperature when the liquid begins to boil and a steady stream of distillate is

collected in the receiving flask. This stable temperature is the boiling point.

Record the atmospheric pressure, as boiling point is pressure-dependent.

Determination of Density
As 1-Decanol-d21 is a liquid at room temperature and can be viscous, a pycnometer or a

vibrating tube densitometer is recommended for accurate density measurement.

Methodology: Pycnometer Method
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Apparatus:

A calibrated pycnometer (a glass flask with a precise volume).

A high-precision analytical balance.

A temperature-controlled water bath.

Procedure:

Clean and dry the pycnometer thoroughly and record its empty mass (m₁).

Fill the pycnometer with distilled water of a known temperature and density, and place it in

the temperature-controlled water bath to reach thermal equilibrium.

Record the mass of the pycnometer filled with water (m₂).

Empty and dry the pycnometer again.

Fill the pycnometer with 1-Decanol-d21 and allow it to reach thermal equilibrium in the

water bath.

Record the mass of the pycnometer filled with the sample (m₃).

The density of the sample (ρ_sample) can be calculated using the following formula:

ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water

Determination of Refractive Index
The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when it enters the liquid. It is a characteristic property that can be measured with high

precision.

Methodology: Abbe Refractometer

Apparatus:

An Abbe refractometer with a calibrated prism and a light source (typically a sodium D-line

lamp, 589 nm).
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A constant temperature bath to circulate water through the refractometer prisms.

Procedure:

Calibrate the refractometer using a standard liquid with a known refractive index (e.g.,

distilled water).

Ensure the prisms of the refractometer are clean and dry.

Place a few drops of 1-Decanol-d21 onto the lower prism.

Close the prisms and allow the sample to spread into a thin film and reach the desired

temperature (e.g., 20 °C).

Adjust the refractometer until the dividing line between the light and dark fields is sharp

and centered in the crosshairs of the eyepiece.

Read the refractive index from the instrument's scale.

Logical Relationship of Physical Properties
The physical properties of a compound are interconnected and are fundamentally determined

by its molecular structure and intermolecular forces.
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Figure 1: Interrelationship of molecular characteristics and physical properties.

This diagram illustrates that the fundamental molecular characteristics, such as structure and

weight, dictate the nature and strength of intermolecular forces, which in turn determine the

macroscopic physical properties like melting point, boiling point, density, and refractive index.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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